Cas no 476280-90-7 (N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide)

N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide is a brominated benzothiazole derivative characterized by its cyclohexanecarboxamide substituent. This compound is of interest in medicinal chemistry and organic synthesis due to its structural features, which include a benzothiazole core known for its role in bioactive molecules. The bromine atom at the 6-position enhances reactivity, facilitating further functionalization via cross-coupling reactions. The cyclohexane moiety contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is primarily utilized as an intermediate in the development of pharmaceuticals, agrochemicals, and materials science applications. Its stability and synthetic versatility make it a valuable building block for researchers exploring novel heterocyclic frameworks.

N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide structure

476280-90-7 structure

Product Name:N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide

CAS No:476280-90-7

MF:C₁₄H₁₅BrN₂OS

MW:339.250701189041

CID:2127238

PubChem ID:4604615

Update Time:2025-05-20

N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- N-(6-bromobenzo[d]thiazol-2-yl)cyclohexanecarboxamide
- Oprea1_569077
- KYWBPMHOAGNHSB-UHFFFAOYSA-N
- N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide
- SCHEMBL1621733
- DA-05609
- G68243
- WAY-278705
- F0327-0051
- AKOS003863900
- 476280-90-7
- Inchi： 1S/C14H15BrN2OS/c15-10-6-7-11-12(8-10)19-14(16-11)17-13(18)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,16,17,18)
- InChI Key： KYWBPMHOAGNHSB-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)SC(=N2)NC(C1CCCCC1)=O

Computed Properties

Exact Mass: 338.00885g/mol
Monoisotopic Mass: 338.00885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 335
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 70.2
XLogP3: 4.7

N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0327-0051-2μmol	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0327-0051-5μmol	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0327-0051-10μmol	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0327-0051-20μmol	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0327-0051-1mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0327-0051-2mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0327-0051-3mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0327-0051-4mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0327-0051-5mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0327-0051-10mg	N-(6-bromo-1,3-benzothiazol-2-yl)cyclohexanecarboxamide	476280-90-7	90%+	10mg	$79.0	2023-05-17